Cas no 1354961-32-2 (1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane)

• Product Name: 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• CAS No: 1354961-32-2
• MF: C₈H₁₄N₄S
• MW: 198.288559436798
• MDL: MFCD20502069
• CID: 4592729
• PubChem ID: 54595871
• Update Time: 2025-10-23

1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane
• SY195146
• 1354961-32-2
• PS-19063
• K1P
• F8880-5270
• MFCD20502069
• Z1259042855
• 5-(1,4-diazepan-1-yl)-3-methyl-1,2,4-thiadiazole
• AKOS014367828
• E88401
• EN300-93494

• MDL： MFCD20502069
• Inchi： 1S/C8H14N4S/c1-7-10-8(13-11-7)12-5-2-3-9-4-6-12/h9H,2-6H2,1H3
• InChI Key： MZKLTZIEMSVRMI-UHFFFAOYSA-N
• SMILES： N1(C2SN=C(C)N=2)CCCNCC1

Computed Properties

• Exact Mass: 198.09391764g/mol
• Monoisotopic Mass: 198.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane

Introduction to 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane (CAS No. 1354961-32-2)

1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane, also known by its CAS number 1354961-32-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diazepane ring and a thiadiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The diazepane ring is a seven-membered heterocyclic compound containing two nitrogen atoms. This ring system is known for its flexibility and ability to adopt various conformations, which can influence the compound's interactions with biological targets. The thiadiazole moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms and one sulfur atom. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

Recent studies have explored the potential of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane in various therapeutic areas. One notable application is in the development of novel anticonvulsant agents. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anticonvulsant activity in animal models of epilepsy. The combination of the diazepane and thiadiazole moieties may enhance the compound's ability to modulate neurotransmitter systems involved in seizure activity.

In addition to its anticonvulsant properties, 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane has been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response involving various cellular and molecular pathways. Compounds with anti-inflammatory activity can be valuable in treating conditions such as arthritis and inflammatory bowel disease. Studies have demonstrated that thiadiazoles can inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The synthesis of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a suitable diazepane derivative with a thiadiazole precursor. The introduction of the methyl group at the 3-position of the thiadiazole ring can be achieved through alkylation reactions using appropriate reagents.

The pharmacokinetic properties of 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane are also an important consideration in its development as a therapeutic agent. Factors such as solubility, stability, and bioavailability can significantly impact the compound's efficacy and safety profile. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, making it a promising candidate for further clinical evaluation.

Clinical trials are essential for assessing the safety and efficacy of new drugs before they can be approved for use in patients. While specific clinical data on 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane may be limited at present, ongoing research is aimed at advancing this compound through preclinical and early clinical stages. The results from these studies will provide valuable insights into its potential therapeutic applications and guide future drug development efforts.

In conclusion, 1-(3-methyl-1,2,4-thiadiazol-5-yl)-1,4-diazepane (CAS No. 1354961-32-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further investigation in areas such as anticonvulsant therapy and anti-inflammatory treatment. As research in this field continues to advance, it is likely that new insights into the mechanisms of action and clinical utility of this compound will emerge.